Silver nanocluster-based fluorescent sensors for sensitive detection of Cu(ii)
Journal of Materials Chemistry Pub Date: 2008-09-01 DOI: 10.1039/B810409C
Abstract
In this work, we report the first application of water-soluble fluorescent Ag nanoclusters in fluorescent sensors. The fluorescence of poly(methacrylic acid) (PMAA)-templated Ag nanoclusters was found to be quenched effectively by Cu2+, but not when other common metal ions were present. By virtue of the specific response toward the analyte, a new, simple, and sensitive fluorescent method for detecting Cu2+ has been developed based on Ag nanoclusters. The present assay allows for the sensing of Cu2+ in the range of 1.0 × 10−8 M to 6.0 × 10−6 M with a detection limit as low as 8 nM at a signal-to-noise ratio of 3. The quenching mechanism was discussed based on the absorption and
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